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Compound of Interest

Compound Name: Docosamethyldecasiloxane

CAS No.: 556-70-7

Cat. No.: B1607239

Get Quote

Docosamethyldecasiloxane (MD₈M): A Technical
Monograph
Executive Summary
Docosamethyldecasiloxane (CAS 556-70-7), often abbreviated as MD₈M or L10, represents

a critical intersection between volatile methyl siloxanes (VMS) and high-viscosity silicone fluids.

[1] As a linear permethylated siloxane containing ten silicon atoms, it offers a unique

physicochemical profile: it possesses the hydrophobicity and dielectric strength of higher

silicones while retaining a degree of volatility and spreadability absent in polymeric gums.[1]

This guide serves as a definitive technical reference for researchers in drug delivery, material

science, and industrial formulation.[1] It details the molecular architecture, synthesis via acid-

catalyzed equilibration, and rigorous characterization protocols required to validate this

compound for high-value applications.[1]
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Part 1: Molecular Architecture & Physicochemical
Profile
Structural Definition
Docosamethyldecasiloxane belongs to the homologous series of linear

polydimethylsiloxanes.[1] Its structure is defined by the M-D-M notation, where:

M (Trimethylsiloxy unit):

– The chain terminator.[1]

D (Dimethylsiloxy unit):

– The chain extender.[1]

Formula:

Notation:

or

[1]

Critical Physical Constants
The following data points are essential for process engineering and formulation design.
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Property Value Context/Notes

Molecular Weight 755.61 g/mol Monodisperse standard

Density 0.925 g/cm³
At 25°C; significantly denser

than HMDSO (0.76)

Refractive Index 1.3988
At 20°C; Useful for purity

verification

Boiling Point (Atm) > 300°C (Est.)[1]

Theoretical.[1]

Decomposes/rearranges near

this temp.[1]

Boiling Point (Vac) ~168°C
At reduced pressure (approx.

[1] 0.5–1.0 mmHg)

Flash Point > 100°C
Classified as combustible but

not highly flammable

Dielectric Constant ~2.70 Excellent electrical insulator

Surface Tension ~20–22 mN/m
Low surface energy, high

spreadability

Expert Insight: Unlike the cyclic congener D10 (Decamethylcyclopentasiloxane), the linear

MD₈M is more flexible.[1] This conformational freedom allows it to form superior barrier films on

biological substrates (skin/mucosa) without the crystallization issues sometimes seen in rigid

cyclics.[1]

Part 2: Synthesis & Purification Strategies
Mechanism: Acid-Catalyzed Equilibration
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Industrial synthesis of pure MD₈M is rarely done by stepwise Grignard addition due to low yield.

[1] The standard protocol involves Thermodynamic Equilibration of a source of "M" units

(Hexamethyldisiloxane) and "D" units (Octamethylcyclotetrasiloxane, D4) using a superacid

catalyst.[1]

The Reaction Workflow
The reaction is a statistical redistribution.[1] To target the

length (MD₈M), the molar ratio of M:D precursors must be precisely calculated using the Flory-
Schulz distribution logic.[1]

Precursors
(MM + D4)

Catalyst Addition
(Triflic Acid / H2SO4)

Mix Equilibration
(80-100°C, 4-6 hrs)

Ring Opening Neutralization
(NaHCO3 / MgO)

Stop Rxn Fractional Distillation
(High Vacuum <1 mmHg)

Filter Salts Pure MD8M
(>95% Purity)

Isolate Cut

Click to download full resolution via product page

Caption: Figure 1. Acid-catalyzed equilibration workflow for targeting specific linear siloxane

chain lengths.

Detailed Protocol
Stoichiometry: Mix Hexamethyldisiloxane (MM) and Octamethylcyclotetrasiloxane (D4) in a

molar ratio targeting the average chain length of 10 silicons.

Catalysis: Add 0.1% w/w Trifluoromethanesulfonic acid (Triflic acid).[1]

Reaction: Heat to 80°C for 4 hours under nitrogen blanket. The mixture will pass through a

viscosity maximum as rings open and polymerize, then drop as chains redistribute.[1]

Neutralization:Critical Step. Add excess Sodium Bicarbonate (

) or Magnesium Oxide (

).[1] Stir for 1 hour. Failure to neutralize completely will cause back-biting (depolymerization)
during distillation.[1]

Filtration: Remove salts via pressure filtration (0.45 µm PTFE membrane).
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Purification: Perform fractional distillation under high vacuum (<1 mmHg).

Fraction 1: Unreacted MM and D4 (Recycle).

Fraction 2: Intermediate oligomers (MD₂M, MD₃M).[1]

Target Fraction: Collect vapor at ~160-170°C (depending on exact vacuum).[1]

Part 3: Analytical Characterization
To validate the identity of Docosamethyldecasiloxane, a multi-modal approach is required.

Single-method analysis is insufficient due to the presence of cyclic impurities (D10) or nearest-

neighbor homologs (MD₇M, MD₉M).[1]

Gas Chromatography - Mass Spectrometry (GC-MS)
Column: Non-polar capillary column (e.g., DB-5ms or HP-5), 30m x 0.25mm.

Method:

Injector: 250°C.[1]

Oven: Start 50°C (2 min)

Ramp 10°C/min

End 300°C (hold 10 min).

Validation Criteria:

Retention Index (Kovats): ~2099 (Semi-standard non-polar).[1][2]

Mass Spec: Look for characteristic fragmentation:

(Loss of methyl group) and typical siloxane series (

73, 147, 221, 281).[1]

Purity: Area under curve (AUC) > 95%.
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Gel Permeation Chromatography (GPC)
Used to confirm the absence of high-molecular-weight polymeric gums.[1]

Detector: Refractive Index (RI).[1][3][4][5][6]

Standard: Polystyrene standards (though PDMS standards are preferred if available).[1]

Result: Should show a single, sharp peak with Polydispersity Index (PDI) near 1.0.[1]

Parallel Validation

Crude Distillate

GC-MS
(Identity & Homologs)

29Si-NMR
(M:D Ratio Check)

GPC
(High MW Impurities)

Passes All?

Purity >95% Correct M:D Ratio PDI ~1.0

Release Lot

Yes

Reprocess / Distill

No

Click to download full resolution via product page

Caption: Figure 2. Quality Control decision tree for validating MD8M purity.

Part 4: Industrial & Pharmaceutical Applications
Drug Delivery & Topical Formulations
In pharmaceutical development, MD₈M acts as a substantive carrier.[1]
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Mechanism: Unlike HMDSO (highly volatile) or Dimethicone 350 (non-volatile), MD₈M

occupies a "semi-volatile" niche.[1] It stays on the skin long enough to allow drug partitioning

into the stratum corneum but eventually evaporates or rubs off without leaving a greasy

residue.[1]

Use Case: Transdermal patches, barrier creams for incontinence (preventing maceration),

and lubricating coatings for hypodermic needles (siliconization).[1]

Dielectric Coolants
Due to its high flash point and thermal stability, MD₈M is used in:

Avionics: Cooling radar arrays where liquid must be non-conductive and stable at extreme

altitudes (low temperature viscosity is superior to hydrocarbons).[1]

Data Centers: Immersion cooling fluids.[1]

Optical Fluids
With a refractive index (1.3988) closely matching certain fluoropolymers, it is used as an index-

matching fluid in optical assemblies to reduce reflection losses.[1]

Part 5: Toxicology & Safety Profile
Toxicological Status

Inertness: Like most high-MW linear siloxanes, Docosamethyldecasiloxane is

physiologically inert.[1] It is not absorbed significantly through the skin due to its molecular

size (~755 Da, which is above the 500 Da "rule of thumb" for passive dermal transport).[1]

Irritation: Classified as non-irritating to slightly irritating (mechanical) to eyes; non-irritating to

skin.[1]

Environmental Fate
Bioaccumulation: Higher molecular weight siloxanes are generally considered less

bioaccumulative than the cyclic D4/D5 species because they are too large to pass through

biological membranes easily.[1]
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Degradation: In the environment, it degrades via clay-catalyzed hydrolysis into smaller

silanols, which eventually oxidize to silica (

),

, and water.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1607239/docs#what-is-docosamethyldecasiloxane-
and-its-basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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